Cas no 1361488-65-4 (2'-(Difluoromethyl)-3'-fluoro-2,4,6-trichlorobiphenyl)

• Product Name: 2'-(Difluoromethyl)-3'-fluoro-2,4,6-trichlorobiphenyl
• CAS No: 1361488-65-4
• MF: C₁₃H₆Cl₃F₃
• MW: 325.540951251984
• CID: 4992828
• Update Time: 2025-08-04

2'-(Difluoromethyl)-3'-fluoro-2,4,6-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-(Difluoromethyl)-3'-fluoro-2,4,6-trichlorobiphenyl

• Inchi： 1S/C13H6Cl3F3/c14-6-4-8(15)11(9(16)5-6)7-2-1-3-10(17)12(7)13(18)19/h1-5,13H
• InChI Key： BFVOGUKKGRVLTI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC=C(C=1C(F)F)F)Cl)Cl

Computed Properties

• Exact Mass: 323.949
• Monoisotopic Mass: 323.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 0

Additional information on 2'-(Difluoromethyl)-3'-fluoro-2,4,6-trichlorobiphenyl

2'-(Difluoromethyl)-3'-fluoro-2,4,6-trichlorobiphenyl (CAS No. 1361488-65-4)

The compound 2'-(Difluoromethyl)-3'-fluoro-2,4,6-trichlorobiphenyl, identified by the CAS registry number 1361488-65-4, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique biphenyl structure, which consists of two benzene rings connected by a single bond. The substitution pattern on the rings includes a difluoromethyl group at the 2' position, a fluoro group at the 3' position, and trichloro substituents at the 2, 4, and 6 positions on the other ring.

The synthesis of this compound involves a series of precise chemical reactions, including Friedel-Crafts alkylation and subsequent halogenation steps. Recent advancements in synthetic methodologies have enabled the production of this compound with high purity and efficiency. Researchers have also explored its potential as a precursor for more complex molecules in pharmaceutical and agrochemical industries.

In terms of physical properties, 2'-(Difluoromethyl)-3'-fluoro-2,4,6-trichlorobiphenyl exhibits a melting point of approximately 90°C and a boiling point around 350°C under standard conditions. Its solubility in organic solvents such as dichloromethane and toluene is relatively high, making it suitable for various solution-based applications. The compound's stability under thermal and oxidative conditions has been extensively studied, revealing its resilience to degradation under moderate environmental conditions.

Recent studies have highlighted the potential of this compound in advanced materials science applications. For instance, researchers have investigated its role as a building block for constructing functional polymers with tailored electronic properties. The presence of multiple halogen atoms in its structure contributes to its high electron-withdrawing capability, which is advantageous in designing materials for optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

Beyond its material science applications, CAS No. 1361488-65-4 has shown promise in catalytic processes. Its ability to act as a ligand in transition metal-catalyzed reactions has been explored in recent publications. Specifically, it has been used to enhance the selectivity and efficiency of cross-coupling reactions, which are critical in synthesizing complex organic molecules for pharmaceuticals and fine chemicals.

In terms of environmental impact, studies have been conducted to assess the biodegradation potential of this compound. Results indicate that under aerobic conditions, it undergoes slow microbial degradation, primarily through hydrolytic cleavage of the carbon-halogen bonds. This information is crucial for understanding its ecological footprint and ensuring sustainable practices during its production and application.

The demand for 2'-(Difluoromethyl)-3'-fluoro-2,4,6-trichlorobiphenyl has grown significantly due to its versatility across multiple industries. Its use as an intermediate in drug discovery programs has been particularly notable. Researchers have utilized its unique structural features to design bioactive molecules targeting various therapeutic areas such as oncology and infectious diseases.

In conclusion, the compound with CAS No. 1361488-65-4 represents a valuable addition to the arsenal of advanced chemical building blocks available today. Its distinctive properties and wide-ranging applications underscore its importance in contemporary chemical research and development.